Cas no 924858-73-1 (Phenol, 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)-)

Phenol, 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)- structure
924858-73-1 structure
Product Name:Phenol, 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)-
CAS No:924858-73-1
MF:C8H8N4O
MW:176.175320625305
MDL:MFCD08848230
CID:3103568
PubChem ID:16765281
Update Time:2025-04-21

Phenol, 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-(1H-tetraazol-1-yl)phenol
    • 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)phenol
    • 2-methyl-5-(1,2,3,4-tetraazolyl)phenol
    • VGAFUMWYLCVIAA-UHFFFAOYSA-N
    • STK667468
    • SBB014525
    • 2-methyl-5-(1H-tetrazol-1-yl)phenol
    • Phenol, 2-methyl-5-(1H-tetrazol-1-yl)-
    • ST4140217
    • 2-methyl-5-(1H-1,2,3,4-tetraazol-1-yl)phenol
    • Phenol, 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)-
    • AS-63504
    • D93151
    • AKOS000112261
    • 2-methyl-5-(1,2,3,4-tetrazol-1-yl)phenol
    • 2-methyl-5-(tetrazol-1-yl)phenol
    • 924858-73-1
    • CS-0314426
    • MDL: MFCD08848230
    • Inchi: 1S/C8H8N4O/c1-6-2-3-7(4-8(6)13)12-5-9-10-11-12/h2-5,13H,1H3
    • InChI Key: VGAFUMWYLCVIAA-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1C)N1C=NN=N1

Computed Properties

  • Exact Mass: 176.06981089g/mol
  • Monoisotopic Mass: 176.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 63.8

Phenol, 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)- Pricemore >>

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